Cas no 1949815-83-1 (methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide)

methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide structure
1949815-83-1 structure
Product Name:methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide
CAS No:1949815-83-1
MF:C12H13BrN2O4S
MW:361.211621046066
CID:4632724
Update Time:2025-07-17

methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate hydrobromide
    • methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide
    • Inchi: 1S/C12H12N2O4S.BrH/c1-17-10(15)6-14-8-4-3-7(11(16)18-2)5-9(8)19-12(14)13;/h3-5,13H,6H2,1-2H3;1H
    • InChI Key: PKPOVWYFCMYHLP-UHFFFAOYSA-N
    • SMILES: C1(=N)SC2C=C(C=CC=2N1CC(OC)=O)C(OC)=O.Br

methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide Pricemore >>

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Additional information on methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide

Methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide (CAS No. 1949815-83-1): A Comprehensive Overview

Methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide, identified by its CAS number 1949815-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The benzothiazole core, a well-known pharmacophore, is often integrated into drug molecules for its ability to interact with various biological targets.

The structure of methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide encompasses several key functional groups that contribute to its unique chemical properties. The presence of an imino group at the 2-position and a carboxylate moiety at the 6-position enhances its reactivity and binding affinity. Additionally, the 2-methoxy-2-oxoethyl side chain introduces flexibility and potential for further derivatization, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in benzothiazole derivatives due to their diverse biological activities. These compounds have been explored for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide suggests that it may exhibit similar properties, although further research is needed to fully elucidate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The benzothiazole scaffold is known to be well-tolerated by biological systems, which makes it an attractive choice for developing new drugs. Moreover, the presence of multiple reactive sites allows for the exploration of various chemical modifications that could enhance its efficacy and selectivity.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. For instance, benzothiazole derivatives have been shown to interact with enzymes and receptors in ways that can modulate disease-related pathways. The< strong>imino group in particular has been identified as a key moiety for binding to biological targets, often contributing to the compound's bioactivity. In methyl 2-imino-3-(2-methoxy-2-oxoethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate hydrobromide, this group is strategically positioned to interact with potential targets in the body.

The< strong>carboxylate group at the 6-position of the benzothiazole ring also plays a crucial role in determining the compound's properties. This group can participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and specificity. Additionally, the carboxylate group can be further functionalized to introduce additional pharmacological properties or to improve solubility and bioavailability.

The< strong>2-methoxy-2-oxoethyl side chain adds another layer of complexity to this molecule. This side chain not only contributes to the overall shape and flexibility of the compound but also provides a site for chemical modification. For example, it could be used to attach other functional groups or to link the molecule to other biomolecules for targeted delivery.

In terms of synthesis, methyl 2-imino-3-(2-methoxy-2-oxy ethyl)- ound -dihydro -benzothiazole -carboxy l ate hydrobromide can be prepared through a multi-step process involving condensation reactions and functional group transformations. The synthesis typically begins with the formation of the benzothiazole core followed by the introduction of the imino group and the carboxylate moiety. The< strong>hydrobromide salt form enhances stability and solubility, making it more suitable for various applications.

The pharmacological evaluation of< strong>methyl 1949815 -83 -1 (CAS no.) is currently under investigation in several research laboratories. Preliminary studies suggest that it may exhibit promising activities against certain diseases due to its unique structural features. These early findings are encouraging and warrant further exploration into its potential therapeutic applications.

In conclusion,< strong>methyl 1949815 -83 -1 (CAS no.) is a versatile compound with significant potential in pharmaceutical research.














The combination of functional groups such asimino group,carboxylate group,andside chain makes it an attractive candidate for drug development.The ongoing research into this compound holds promise for future advancements in medicine.The detailed understanding of its structure-function relationships will be crucial in harnessing its full therapeutic potential.This compound exemplifies how complex molecular structures can lead to innovative solutions in drug discovery.We look forward to seeing where this research will take us next.Molecular innovation continues to drive progress in healthcare.This is just one example of how dedicated scientists are working towards better treatments for various conditions.The future is bright for compounds likemethyl 1949815 -83 -1 .

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